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Compound of Interest

Compound Name: Allyl methyl carbonate

Cat. No.: B1268131 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of allyl
methyl carbonate (CAS No: 35466-83-2). The information herein is compiled from various

reputable sources to assist researchers, scientists, and professionals in drug development in

understanding the fundamental characteristics of this compound. All quantitative data is

presented in a clear, tabular format for ease of reference and comparison.

Chemical Identity
Chemical Name: Allyl Methyl Carbonate

Synonyms: Carbonic Acid Allyl Methyl Ester, Methyl prop-2-enyl carbonate[1]

Molecular Formula: C₅H₈O₃[2]

Molecular Weight: 116.12 g/mol [2][3]

Physical Properties
The physical properties of allyl methyl carbonate are critical for its handling, storage, and

application in various chemical syntheses. Below is a summary of its key physical constants.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1268131?utm_src=pdf-interest
https://www.benchchem.com/product/b1268131?utm_src=pdf-body
https://www.benchchem.com/product/b1268131?utm_src=pdf-body
https://www.benchchem.com/product/b1268131?utm_src=pdf-body
https://www.tcichemicals.com/US/en/p/C1315
https://www.fishersci.com/store/msds?partNumber=AC389750050&productDescription=ALLYL+METHYL+CARBONATE%2C+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC389750050&productDescription=ALLYL+METHYL+CARBONATE%2C+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/product/aldrich/381381
https://www.benchchem.com/product/b1268131?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Appearance
Colorless to almost colorless

clear liquid
[4][5]

Boiling Point
131 °C at 760 mmHg59-60 °C

at 35 mmHg
[4][3][6][7]

Density
1.022 g/mL at 25 °C1.03

(Specific Gravity 20/20)
[2][3][6][4]

Refractive Index n20/D 1.4061.41 [3][6][7][1][4]

Flash Point 33 °C (91.4 °F) - closed cup [2][4]

Vapor Pressure 5.4 ± 0.2 mmHg at 25°C [8]

Melting Point Not available [8]

Solubility No information available [2]

Experimental Protocols
While specific experimental protocols for the determination of each physical property of allyl
methyl carbonate are not detailed in the provided literature, standard laboratory procedures

are employed for these measurements. A generalized workflow for characterizing the physical

properties of a liquid chemical compound is outlined below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.tcichemicals.com/OP/en/p/C1315
https://polymer.bocsci.com/product/allyl-methyl-carbonate-cas-35466-83-2-90892.html
https://www.tcichemicals.com/OP/en/p/C1315
https://www.sigmaaldrich.com/HK/zh/product/aldrich/381381
https://www.chembk.com/en/chem/Allyl%20methyl%20carbonate
http://www.ichemical.com/products/35466-83-2.html
https://www.fishersci.com/store/msds?partNumber=AC389750050&productDescription=ALLYL+METHYL+CARBONATE%2C+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/product/aldrich/381381
https://www.chembk.com/en/chem/Allyl%20methyl%20carbonate
https://www.tcichemicals.com/OP/en/p/C1315
https://www.sigmaaldrich.com/HK/zh/product/aldrich/381381
https://www.chembk.com/en/chem/Allyl%20methyl%20carbonate
http://www.ichemical.com/products/35466-83-2.html
https://www.tcichemicals.com/US/en/p/C1315
https://www.tcichemicals.com/OP/en/p/C1315
https://www.fishersci.com/store/msds?partNumber=AC389750050&productDescription=ALLYL+METHYL+CARBONATE%2C+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/OP/en/p/C1315
https://www.chemsrc.com/en/cas/35466-83-2_27799.html
https://www.chemsrc.com/en/cas/35466-83-2_27799.html
https://www.fishersci.com/store/msds?partNumber=AC389750050&productDescription=ALLYL+METHYL+CARBONATE%2C+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1268131?utm_src=pdf-body
https://www.benchchem.com/product/b1268131?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Workflow for Physical Property Determination

Sample Preparation

Property Measurement

Data Analysis & Reporting
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Refractive Index Measurement
(e.g., Refractometer)

Purified Sample

Flash Point Determination
(e.g., Closed-cup tester)

Purified Sample

Record & Tabulate Data

Compare with Literature Values

Generate Safety Data Sheet (SDS)
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Workflow for Physical Property Determination

Safety Information
Allyl methyl carbonate is a flammable liquid and vapor.[4] It is also reported to cause skin and

serious eye irritation.[4] Appropriate personal protective equipment, including safety goggles
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and gloves, should be used when handling this chemical.[2] It should be stored in a well-

ventilated place and kept cool.[4]

Concluding Remarks
This guide provides essential physical property data for allyl methyl carbonate, intended to

support laboratory research and development activities. The presented data, sourced from

various chemical suppliers and safety data sheets, offers a reliable foundation for its application

in chemical synthesis and other scientific endeavors. Researchers should always consult the

most current Safety Data Sheet (SDS) before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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